Thermolysis of 1,2,3-benzotriazin-4(3H)-one

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700002070

Abstract

The thermolysis of 1,2,3-benzotriazin-4(3H)-one gives quinazolino[3,2-c][1,2,3]benzotriazin-8-one, identified by hydrolysis and synthesis. Nucleophilic replacement reactions of the simple benzotriazinone readily provide substituted o-aminobenzoyl derivatives and ring-closed products resulting from these derivatives.

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